5-nitro-3-isobutyl-2-isopropyl-4-[(4-methylphenyl)sulfanyl]-3H-pyrrole

• Molecular Formula: C18H24N2O2S
• Molecular Weight: 332.5 g/mol
• IUPAC Name: 4-(4-methylphenyl)sulfanyl-3-(2-methylpropyl)-5-nitro-2-propan-2-yl-3H-pyrrole
• InChI: InChI=1S/C18H24N2O2S/c1-11(2)10-15-16(12(3)4)19-18(20(21)22)17(15)23-14-8-6-13(5)7-9-14/h6-9,11-12,15H,10H2,1-5H3
• InChI Key: HTNMJPCFUVOKBQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SC2=C(N=C(C2CC(C)C)C(C)C)[N+](=O)[O-]

Description

5-nitro-3-isobutyl-2-isopropyl-4-[(4-methylphenyl)sulfanyl]-3H-pyrrole is a chemical compound used in scientific research for its unique properties. This compound is synthesized using a specific method and has a mechanism of action that makes it useful in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 5-nitro-3-isobutyl-2-isopropyl-4-[(4-methylphenyl)sulfanyl]-3H-pyrrole involves the inhibition of reactive oxygen species (ROS) and the activation of the Nrf2/ARE pathway. This pathway is responsible for the regulation of antioxidant enzymes and the protection of cells against oxidative stress.
Biochemical and Physiological Effects:
5-nitro-3-isobutyl-2-isopropyl-4-[(4-methylphenyl)sulfanyl]-3H-pyrrole has various biochemical and physiological effects. It has been found to reduce inflammation, inhibit the growth of cancer cells, and protect cells against oxidative stress. This compound has also been shown to improve insulin sensitivity and reduce blood glucose levels in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using 5-nitro-3-isobutyl-2-isopropyl-4-[(4-methylphenyl)sulfanyl]-3H-pyrrole in lab experiments include its ability to inhibit the growth of cancer cells, reduce oxidative stress, and improve insulin sensitivity. However, the limitations of this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the research of 5-nitro-3-isobutyl-2-isopropyl-4-[(4-methylphenyl)sulfanyl]-3H-pyrrole. These include the investigation of its potential as a therapeutic agent for the treatment of cancer and other diseases, the development of new synthesis methods to improve its yield and purity, and the exploration of its mechanism of action in more detail. Additionally, further studies are needed to determine its safety and efficacy in humans.
In conclusion, 5-nitro-3-isobutyl-2-isopropyl-4-[(4-methylphenyl)sulfanyl]-3H-pyrrole is a unique chemical compound with various scientific research applications. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions make it an interesting topic for further investigation.

Synthesis Methods

The synthesis of 5-nitro-3-isobutyl-2-isopropyl-4-[(4-methylphenyl)sulfanyl]-3H-pyrrole involves the reaction of 2-isopropyl-3-methyl-4-nitropyridine with isobutylmagnesium chloride, followed by the addition of 4-methylphenylsulfanyl chloride. The resulting product is then treated with sodium hydride to obtain the final compound.

Scientific Research Applications

5-nitro-3-isobutyl-2-isopropyl-4-[(4-methylphenyl)sulfanyl]-3H-pyrrole has various scientific research applications. It is used in the study of oxidative stress, inflammation, and cancer. This compound has been found to inhibit the growth of cancer cells and reduce oxidative stress in various cell lines.